(2,3-difluorobenzyl)({1-[2-(4-methoxyphenyl)ethyl]-3-piperidinyl}methyl)methylamine
Description
Synthesis Analysis
The synthesis of related complex organic compounds typically involves multi-step reactions, including condensation, alkylation, and functional group transformations. For instance, the synthesis of substituted N-benzyl piperidines, resembling the core structure of the target compound, has been explored through series of reactions providing insights into the methodological approach for assembling similar molecules (Boos et al., 2006).
Molecular Structure Analysis
The molecular structure of compounds similar to the target molecule often involves detailed analysis through X-ray crystallography, NMR, and mass spectrometry. These techniques elucidate the arrangement of atoms within the molecule and confirm the presence of specific functional groups, essential for understanding the compound's reactivity and properties. For example, studies on the crystal and molecular structure of related compounds reveal the conformational preferences and stabilizing interactions within such molecules (Khan et al., 2013).
Chemical Reactions and Properties
Chemical reactions involving the compound likely encompass a variety of transformations, including nucleophilic substitutions and electrophilic additions, depending on the functional groups present. The reactivity can be influenced by the electron-withdrawing or donating nature of substituents, as seen in studies of similar compounds undergoing specific reactions (Shcherbakov et al., 2005).
Physical Properties Analysis
Physical properties such as solubility, melting point, and boiling point are influenced by the molecular structure of the compound. These properties are crucial for determining the compound's suitability for various applications and for developing appropriate handling and storage conditions. The analysis of related compounds provides insights into how structural features affect physical properties.
Chemical Properties Analysis
The chemical properties of the target compound, including acidity, basicity, and reactivity towards different reagents, are determined by its functional groups and molecular structure. Studies on similar molecules, focusing on their synthesis and reactivity, help predict the behavior of the target compound in chemical reactions and its potential interactions with biological molecules (Djenane et al., 2019).
properties
IUPAC Name |
N-[(2,3-difluorophenyl)methyl]-1-[1-[2-(4-methoxyphenyl)ethyl]piperidin-3-yl]-N-methylmethanamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30F2N2O/c1-26(17-20-6-3-7-22(24)23(20)25)15-19-5-4-13-27(16-19)14-12-18-8-10-21(28-2)11-9-18/h3,6-11,19H,4-5,12-17H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITZLAMGWMWFIRL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1CCCN(C1)CCC2=CC=C(C=C2)OC)CC3=C(C(=CC=C3)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30F2N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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